Cas no 146031-94-9 (2-[3-(propan-2-yloxy)phenyl]acetic acid)

• Product Name: 2-[3-(propan-2-yloxy)phenyl]acetic acid
• CAS No: 146031-94-9
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 1034774
• PubChem ID: 16638924
• Update Time: 2025-04-20

2-[3-(propan-2-yloxy)phenyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Isopropoxyphenyl)acetic acid
• 2-(3-propan-2-yloxyphenyl)acetic acid
• 2-[3-(propan-2-yloxy)phenyl]acetic acid
• CS-0030048
• 3-isopropoxyphenylacetic acid
• 3-Isopropoxyphenylacetic acid; -(3-Isopropoxyphenyl)acetic acid
• DA-10162
• 3-(1-Methylethoxy)benzeneacetic acid
• 2-(3-Isopropoxyphenyl)aceticacid
• 3-isopropoxyphenyl acetic acid
• ZRQHMGUMVCESKV-UHFFFAOYSA-N
• 3-Isopropoxybenzeneacetic acid
• MFCD08694358
• 5-isopropoxyphenylacetic acid
• DTXSID20586275
• EN300-56394
• 2-[3-(propan-2-yloxy)phenyl]acetic acid, AldrichCPR
• 146031-94-9
• Z336080708
• AKOS000280183
• {3-[(Propan-2-yl)oxy]phenyl}acetic acid
• 3-isopropoxy-phenyl-acetic acid
• Benzeneacetic acid, 3-(1-methylethoxy)-
• G20818
• 3-Isopropoxyphenylacetic acid; alpha-(3-Isopropoxyphenyl)acetic acid
• SCHEMBL5743613

• Inchi： 1S/C11H14O3/c1-8(2)14-10-5-3-4-9(6-10)7-11(12)13/h3-6,8H,7H2,1-2H3,(H,12,13)
• InChI Key： ZRQHMGUMVCESKV-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(CC(=O)O)C=1)C(C)C

Computed Properties

• Exact Mass: 194.094294304g/mol
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5Ų